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Compound of Interest

Compound Name: Ethyl benzenesulfonate

Cat. No.: B028296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for ethyl
benzenesulfonate (CAS No. 515-46-8), a compound of interest in organic synthesis and as a
potential genotoxic impurity in drug substances. This document details the expected spectral
characteristics in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS), along with standardized experimental protocols for data acquisition.

Spectral Data Summary

The following tables summarize the key quantitative spectral data for ethyl benzenesulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
H NMR (Proton NMR)
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Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
) Aromatic (ortho-
~7.90 Multiplet 2H
protons)
_ Aromatic (meta- and
~7.79-7.43 Multiplet 3H
para-protons)
~4.12 Quartet 2H -O-CHaz-
~1.29 Triplet 3H -CHs

Solvent: CDCIs, Reference: TMS at 0 ppm.

13C NMR (Carbon-13 NMR)

Chemical Shift (ppm)

Assignment

~136.3 Aromatic (ipso-carbon)
~133.6 Aromatic (para-carbon)
~129.2 Aromatic (meta-carbons)
~127.8 Aromatic (ortho-carbons)
~68.0 (approx.) -O-CHz-

~14.0 (approx.) -CHs

Note: Precise values for the ethyl group carbons can vary slightly. The provided values are

based on typical ranges for similar structures.[1]

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment
~3070 Medium Aromatic C-H stretch
) Aliphatic C-H stretch (-CH2-, -

~2990, ~2940 Medium

CHs)
~1585 Medium Aromatic C=C stretch
~1360 Strong S=0 asymmetric stretch
~1180 Strong S=0 symmetric stretch
~1090 Strong S-O-C stretch

Aromatic C-H out-of-plane
~750, ~685 Strong

bend (monosubstituted)

Sample Preparation: Neat (thin film between salt plates).

Mass Spectrometry (MS)

miz Relative Intensity Assighment

186 Moderate [M]* (Molecular lon)

157 Low [M - C2Hs]*

141 High [M - OCzHs]* or [CeHsSO2]*
94 Moderate [CeHsOH]*

77 Very High (Base Peak) [CeHs]* (Phenyl cation)

51 Moderate [CaHs]*

lonization Method: Electron lonization (El) at 70 eV.

Structural and Spectral Correlation

The structure of ethyl benzenesulfonate directly correlates with its observed spectral data.
The following diagram illustrates the relationship between the molecule's functional groups and
their characteristic signals.
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Sample Preparation

Pure Ethyl Benzenesulfonate

N

Dissolve in CDCI3 Prepare Neat Sample Dilute for GC-MS
with TMS (Salt Plates) or Infusion

Data Acquisition

'H and 3C NMR FTIR Spectrum EI-MS Spectrum
Spectra Acquisition Acquisition Acquisition

Data Processing

Fourier Transform,
Phasing, Referencing,
Integration

Background Subtraction, Generate Mass Spectrum,
Peak Picking Identify Key Fragments
Structural Elucidation

Correlate all spectral data
to confirm the structure of
Ethyl Benzenesulfonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectral Analysis of Ethyl
Benzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028296#spectral-data-for-ethyl-benzenesulfonate-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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